Cas no 84109-09-1 (3H-Indolium,2-[3-(1,3-dihydro-3,3-dimethyl-1-tetradecyl-2H-indol-2-ylidene)-1-propen-1-yl]-3,3-dimethyl-1-tetradecyl-)

3H-Indolium,2-[3-(1,3-dihydro-3,3-dimethyl-1-tetradecyl-2H-indol-2-ylidene)-1-propen-1-yl]-3,3-dimethyl-1-tetradecyl- structure
84109-09-1 structure
Product name:3H-Indolium,2-[3-(1,3-dihydro-3,3-dimethyl-1-tetradecyl-2H-indol-2-ylidene)-1-propen-1-yl]-3,3-dimethyl-1-tetradecyl-
CAS No:84109-09-1
MF:C51H81N2+
MW:722.20224
CID:725750
PubChem ID:6438994

3H-Indolium,2-[3-(1,3-dihydro-3,3-dimethyl-1-tetradecyl-2H-indol-2-ylidene)-1-propen-1-yl]-3,3-dimethyl-1-tetradecyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-Indolium,2-[3-(1,3-dihydro-3,3-dimethyl-1-tetradecyl-2H-indol-2-ylidene)-1-propen-1-yl]-3,3-dimethyl-1-tetradecyl-
    • (2Z)-2-[(E)-3-(3,3-dimethyl-1-tetradecylindol-1-ium-2-yl)prop-2-enylidene]-3,3-dimethyl-1-tetradecylindole
    • 3H-Indolium, 2-(3-(1,3-dihydro-3,3-dimethyl-1-tetradecyl-2H-indol-2-yl idene)-1-propenyl)-3,3-dimethyl-1-tetradecyl-
    • Ditetradecylindocarbocyanine
    • 84109-09-1
    • DTXSID90233002
    • 1,1'-Ditetradecyl-3,3,3',3'-tetramethylindocarbocyanine perchlorate
    • Diic(14)
    • 3H-Indolium, 2-(3-(1,3-dihydro-3,3-dimethyl-1-tetradecyl-2H-indol-2-ylidene)-1-propenyl)-3,3-dimethyl-1-tetradecyl-
    • Dii-C(14)
    • Inchi: InChI=1S/C51H81N2/c1-7-9-11-13-15-17-19-21-23-25-27-33-42-52-46-38-31-29-36-44(46)50(3,4)48(52)40-35-41-49-51(5,6)45-37-30-32-39-47(45)53(49)43-34-28-26-24-22-20-18-16-14-12-10-8-2/h29-32,35-41H,7-28,33-34,42-43H2,1-6H3/q+1
    • InChI Key: UCPAVVVTWGHRBV-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCCCN1C2=CC=CC=C2C(C1=CC=CC3=[N+](C4=CC=CC=C4C3(C)C)CCCCCCCCCCCCCC)(C)C

Computed Properties

  • Exact Mass: 721.63997559g/mol
  • Monoisotopic Mass: 721.63997559g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 53
  • Rotatable Bond Count: 28
  • Complexity: 994
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 18.9
  • Topological Polar Surface Area: 6.2Ų

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